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Compound of Interest

Compound Name: Eicosane, 3-cyclohexyl-

CAS No.: 4443-57-6

Cat. No.: B14163942

Get Quote

Executive Summary & Core Directive
3-Cyclohexyleicosane (CAS: 4443-57-6) is a high-molecular-weight hydrocarbon utilized

primarily as a lubricant standard, phase change material, or reference alkane.[1][2] Unlike

volatile solvents (e.g., hexane), this compound possesses a melting point near room

temperature (~22.7°C), creating unique handling challenges.

The Golden Rule of Disposal:

NEVER dispose of 3-cyclohexyleicosane down the drain.[1] Its hydrophobicity and phase-

change behavior (solidifying at <22°C) guarantee plumbing blockages and environmental

persistence.[1]
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Disposal Pathway: High-BTU Incineration (Fuel Blending).[1]

Chemical Identity & Physical Properties
Understanding the physical state is critical for disposal.[1] At standard laboratory temperatures

(20–25°C), this substance exists on the threshold between a viscous liquid and a waxy solid.

Property Data Operational Implication

CAS Number 4443-57-6
Use for waste manifesting.[1]

[2]

Formula C₂₆H₅₂
High carbon content = High

Energy Value.[1][2]

Molecular Weight 364.7 g/mol
Low volatility; negligible

inhalation risk at RT.[1][2]

Melting Point ~22.7°C (295.9 K)

CRITICAL: May solidify in

waste containers or pipettes if

lab is cool.[1][2]

Solubility Insoluble in water
Immiscible; forms separate

layer in aqueous waste.[1][2]

Flash Point >110°C (Estimated)

Classified as Combustible, not

Flammable (unless mixed with

solvents).[2]

Pre-Disposal Handling & Segregation[2][3]
A. Container Selection
Due to the melting point, glass or high-density polyethylene (HDPE) containers are required.[1]

Recommended: Wide-mouth jars (HDPE).[1] Narrow-neck bottles are discouraged as the

substance may solidify, making retrieval or pouring impossible without heating.[1]

B. Chemical Segregation (The "Like-with-Like" Rule)
To ensure cost-effective disposal via fuel blending, segregate 3-cyclohexyleicosane as follows:
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Non-Halogenated Organic Stream (Preferred):

Mix with: Hexane, Acetone, Toluene, Ethyl Acetate.

Why? This stream is incinerated for energy recovery.[1] 3-cyclohexyleicosane has a high

heat of combustion, making it a desirable component for fuel blending.[1]

DO NOT Mix With:

Halogenated Solvents (DCM, Chloroform): Increases disposal cost significantly.

Acids/Bases: Potential for unwanted biphasic reactions or heat generation.[1][3]

Aqueous Waste: Will not mix; creates an oily top layer that complicates treatment.[1]

Disposal Workflow: The Decision Matrix
The following logic gate ensures compliance with RCRA (USA) and local environmental

standards.
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Start: 3-Cyclohexyleicosane Waste

Determine Physical State
(at 20°C)

Liquid / Dissolved in Solvent

Liquid

Solid / Waxy Residue
(or Contaminated Debris)

Solid/Wipes

Empty Container

Empty Bottle

Is it mixed with
Halogens (Cl, Br, F)?

Stream C: Hazardous
Solid Waste

Triple Rinse with
Non-Polar Solvent

Stream A: Non-Halogenated
Organic Waste

No (Preferred)

Stream B: Halogenated
Organic Waste

Yes Rinsate

Deface Label &
Recycle/Trash

Clean

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of 3-cyclohexyleicosane waste

streams.

Detailed Protocols
Protocol A: Liquid Waste Disposal (Solutions)
Context: You have 3-cyclohexyleicosane dissolved in a solvent or as a pure liquid.

Labeling: Attach a hazardous waste tag.
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Chemical Name: Write "3-Cyclohexyleicosane" clearly.[1]

Constituents: If mixed, list all solvents (e.g., "90% Hexane, 10% 3-Cyclohexyleicosane").

Hazard Checkbox: Mark "Flammable" (if mixed with solvents) or "Toxic/Irritant".[1]

Transfer: Pour into the Non-Halogenated Organic waste carboy.

Tip: If the pure substance has solidified in the flask, gently warm the flask with a heat gun

or warm water bath (<40°C) to liquefy it before pouring. Do not scrape; melting is safer.[1]

Closure: Cap the carboy immediately to prevent volatile solvent emissions.[1]

Protocol B: Solid Waste (Spills & Consumables)
Context: Pipette tips, paper towels from wiping spills, or solid waxy residue.

Containment: Place all contaminated solids into a heavy-duty clear plastic bag

(polyethylene).

Secondary Containment: Place the bag inside the laboratory's Solid Hazardous Waste

drum/box.

Labeling: Ensure the exterior container is labeled "Debris contaminated with Hydrocarbons."

[1]

Protocol C: Spill Management (Waxy/Viscous)
Because this compound is hydrophobic and viscous:

Isolate: Stop the spill source.

Absorb: Do not use water.[1] Use a hydrophobic absorbent (e.g., vermiculite, clay cat litter, or

polypropylene pads).

Note: If the spill has solidified (waxy), use a plastic scraper to lift the bulk material first,

then use a solvent-dampened paper towel (hexane or ethanol) to clean the residue.

Clean: Wipe the surface with a detergent solution to remove the oily film.
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Dispose: Treat all cleanup materials as Solid Hazardous Waste (Protocol B).

Regulatory Compliance (US/EU)
United States (RCRA):

While not explicitly P- or U-listed, it is regulated as a characteristic waste if ignitable

(D001) when mixed with solvents.[1]

If pure, it falls under "Oil/Organic Waste" regulations.

European Union (REACH):

Dispose of in accordance with EWC (European Waste Catalogue) code 16 05 08

(discarded organic chemicals consisting of or containing hazardous substances).

Prevent entry into drains (H413: May cause long-lasting harmful effects to aquatic life).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Eicosane_-3-cyclohexyl
https://pubchem.ncbi.nlm.nih.gov/compound/Eicosane_-3-cyclohexyl
https://www.benchchem.com/product/b14163942/docs?utm_src=pdf-body#technical-guide-safe-handling-and-disposal-of-3-cyclohexyleicosane-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/Eicosane_-3-cyclohexyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4443576&Mask=4
https://www.benchchem.com/product/b14163942/docs?utm_src=pdf-body#technical-guide-safe-handling-and-disposal-of-3-cyclohexyleicosane-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/Eicosane_-3-cyclohexyl
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/Eicosane_-3-cyclohexyl
https://pubchem.ncbi.nlm.nih.gov/compound/138250
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/guide-for-chemical-spill-response.pdf
https://www.benchchem.com/product/b14163942?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14163942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Eicosane, 3-cyclohexyl- | C26H52 | CID 138250 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

3. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

To cite this document: BenchChem. [Technical Guide: Safe Handling and Disposal of 3-
Cyclohexyleicosane[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14163942/docs#technical-guide-safe-handling-and-
disposal-of-3-cyclohexyleicosane-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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